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Compound of Interest

Compound Name: 2-Tert-butoxyphenol

Cat. No.: B2420153

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
2-tert-butoxyphenol and its structural analogs. Due to a lack of comprehensive safety data for
2-tert-butoxyphenol, this guide draws heavily on information from the closely related
compounds 4-tert-butoxyphenol and 2-tert-butylphenol. All laboratory work should be
conducted by trained professionals with a thorough understanding of the potential hazards and
after consulting the most current Safety Data Sheet (SDS) for the specific chemical being used.

Introduction

2-Tert-butoxyphenol is a substituted phenol derivative with potential applications in organic
synthesis and drug development. As with any laboratory chemical, a thorough understanding of
its potential hazards and proper handling procedures is essential to ensure the safety of
researchers and the integrity of experimental work. This guide provides an in-depth overview of
the known and anticipated safety considerations for 2-tert-butoxyphenol, based on available
data for it and its structural isomers and analogs.

Physicochemical and Toxicological Data

Quantitative data for 2-tert-butoxyphenol is limited. The following tables summarize available
data for 2-tert-butoxyphenol and its related compounds, 4-tert-butoxyphenol and 2-tert-
butylphenol, to provide a comparative safety profile.
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Table 1: Physicochemical Properties

2-Tert- 4-Tert-
Property 2-Tert-butylphenol
butoxyphenol butoxyphenol
CAS Number 23010-10-8[1] 2460-87-9 88-18-6[2]
Molecular Formula C10H1402[1] C10H1402[3] C10H140]2]
Molecular Weight 166.22 g/mol [1] 166.22 g/mol [3] 150.22 g/mol
) ) Colorless to yellow
Appearance Not available Not available o
liquid[4]
N _ _ _ 224 °C @ 760
Boiling Point Not available Not available
mmHg[2]
Melting Point Not available Not available -7 °C[2]
Flash Point Not available Not available 80 °C (closed cup)[4]
] ] 0.05 mmHg @ 20
Vapor Pressure Not available Not available ]
Specific Gravity Not available Not available 0.970[2]

Table 2: Toxicological Data (based on analogs)
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Hazard 4-Tert-butoxyphenol 2-Tert-butylphenol
Skin Irritation (Category 2), Corrosive, Acute Toxicity (Oral,
GHS Classification Serious Eye Irritation Dermal, Inhalation), Aquatic
(Category 2A)[5] Toxicity[6]
o ] LD50 (Rat): 300-2000 mg/kg
Acute Oral Toxicity Not available
bw/day|[6]
LD50 (Rabbit): 705 mg/kg bw
Acute Dermal Toxicity Not available (female), 1373 mg/kg bw

(male)[6]

Causes severe skin and eye

) ) burns.[4] Vapors can irritate
Causes skin and serious eye i
Health Effects o the respiratory tract.[4] Harmful
irritation.[5] )
if swallowed or absorbed

through the skin.

Hazard Identification and GHS Classification

While a specific GHS classification for 2-tert-butoxyphenol is not readily available, based on
its isomer, 4-tert-butoxyphenol, it should be treated as a substance that can cause skin and eye
irritation.[5] The closely related 2-tert-butylphenol is classified as corrosive and possesses
acute toxicity through oral, dermal, and inhalation routes.[6] Therefore, it is prudent to handle 2-
tert-butoxyphenol with a high degree of caution, assuming it may share these hazardous
properties.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

The following protocols are based on best practices for handling substituted phenols and
should be strictly adhered to when working with 2-tert-butoxyphenol.

Engineering Controls

o Ventilation: All work with 2-tert-butoxyphenol should be conducted in a well-ventilated
laboratory. The use of a chemical fume hood is mandatory for all procedures that may
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generate vapors, mists, or aerosols.

Personal Protective Equipment (PPE)

e Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against potential splashes.[4]

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene, or butyl
rubber).[7] Gloves should be inspected before each use and changed immediately if
contaminated.

o Protective Clothing: A lab coat, long pants, and closed-toe shoes are mandatory.[7] For
larger quantities or when there is a significant risk of splashing, a chemical-resistant apron
should be worn.[7]

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.[2]

Storage and Disposal
Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, acid
anhydrides, and acid chlorides.[4]

» Store separately from food and feedstuffs.[4]

Disposal

» Dispose of waste in accordance with all local, state, and federal regulations.

o Contaminated materials and empty containers should be treated as hazardous waste.

Emergency Procedures
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First Aid Measures

 In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 In case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.

 In case of Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

 In case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything
by mouth to an unconscious person. Seek immediate medical attention.[4]

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and
place it in a suitable, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Prevent the spill from entering drains or waterways. Contain the spill and collect the material
for disposal.

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key safety and handling
workflows for 2-tert-butoxyphenol.
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Caption: Workflow for responding to a 2-tert-butoxyphenol spill.
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Caption: Hierarchy of controls for mitigating exposure to 2-tert-butoxyphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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